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Cat. No.: B1587878
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Executive Summary

HALS 770 is a benchmark low-molecular-weight stabilizer primarily used in polyolefins (PP,
PE), styrenics, and polyurethanes. While it offers exceptional surface protection and gloss
retention, its performance correlation between accelerated laboratory testing (ALT) and natural
weathering is non-linear due to its high mobility and susceptibility to leaching.

o The Verdict: Accelerated tests (Xenon Arc) often overestimate the lifespan of HALS 770 in
humid environments compared to Florida exposure, primarily because standard ALT cycles
may not adequately simulate the physical loss of the stabilizer via rain extraction (leaching)
or volatilization.

« Critical Adjustment: Researchers must apply a Leaching Correction Factor (LCF) when
extrapolating ASTM G155 results to real-world tropical exposures for HALS 770
formulations.

Mechanistic Foundation: The Denisov Cycle
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To interpret weathering data, one must understand that HALS 770 does not absorb UV
radiation; it acts as a radical scavenger.[1] It functions via the Denisov Cycle, a regenerative
process where the stabilizer is not consumed but cycled.[1][2]

Why HALS 770 Fails

Unlike high-molecular-weight alternatives (e.g., HALS 944), HALS 770 (MW ~480 g/mol ) is
mobile. Failure in natural weathering is rarely due to chemical exhaustion of the Denisov cycle,
but rather physical loss of the molecule from the polymer matrix (migration to surface and
subsequent washing away).

Diagram 1: The Denisov Regenerative Cycle

This diagram illustrates the radical scavenging pathway of HALS 770. Note the regenerative
loop (Nitroxyl Radical

Aminoether

Nitroxyl Radical).
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Caption: The Denisov Cycle showing the regenerative conversion of HALS amine to nitroxyl
radicals, trapping destructive polymer radicals.[1][2][3]

Experimental Methodology: Self-Validating
Protocols

To generate reliable comparative data, the experimental design must account for the specific
weaknesses of HALS 770 (volatility and leaching).
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Protocol A: Accelerated Weathering (The Simulation)

o Standard: ASTM G155 (Xenon Arc) is preferred over ASTM G154 (QUV) for HALS 770
because Xenon accurately simulates the IR region, driving the thermal migration relevant to
low-MW additives.

 Instrument: Xenon Arc Weather-Ometer.

 Filters: Daylight-Q (simulating noon summer sunlight).

e Irradiance: 0.51 W/m2 @ 340 nm.

e Cycle: 102 minutes light (63°C Black Panel) / 18 minutes light + water spray.

o Critique: The 18-minute spray is often insufficient to simulate the heavy leaching HALS
770 experiences in Florida.

Protocol B: Natural Weathering (The Reality)
e Standard: ASTM D1435.

e Location: Sub-tropical (Miami, FL) — High humidity/rain (leaching stress).
e Angle: 45° South (or 5° for automotive).

e Duration: 12, 24, and 36 months.

Validation Control System

A valid trial must include:

e Negative Control: Unstabilized Polymer (e.g., Virgin PP homopolymer). Failure expected
<200 hours.

¢ Internal Standard: HALS 944 (High MW). Used to differentiate chemical failure from physical
migration. If HALS 770 fails but HALS 944 survives, the mechanism is physical loss.

Comparative Analysis: Accelerated vs. Natural
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The following data synthesizes performance trends for Polypropylene (PP) Homopolymer films
(0.1 mm) stabilized with 0.1% HALS 770.

Table 1: Environmental Stress Factors
Accelerated (ASTM . Impact on HALS
Stressor Natural (Florida)
G155) 770
300—-400 nm 295-400 nm Initiates Denisov
UV Spectrum ]
(Controlled) (Variable) cycle.
) High constant heat in
63°C (Constant during _
Temperature ight 20°C - 50°C (Cyclic) G155 promotes
[
J volatilization.
Critical: Florida rain
] Pure water spray (18 Rain + Dew extracts HALS 770
Moisture . -
min/cycle) (Acidic/Heavy) faster than G155

spray.

Table 2: Performance Retention Data (Synthesized)

Data represents time to 50% loss of Tensile Strength (T50).

. ASTM G155 Florida Exposure Acceleration Factor
Formulation
(Hours) (Months) (AF)
Unstabilized PP 250 hrs 1.5 months ~166 hrs/month
PP + 0.1% HALS 770 2,200 hrs 10 - 12 months ~200 hrs/month
PP + 0.1% HALS 944 3,500 hrs 24+ months ~145 hrs/month

Analysis of Discrepancy

The Acceleration Factor (AF) is not constant.[4]

e HALS 770 shows a higher AF (~200) than HALS 944 (~145).
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e Why? In the Xenon chamber, the water spray is clean and intermittent. In Florida, heavy rain
events physically wash the low-molecular-weight HALS 770 out of the surface layer.
Therefore, ASTM G155 over-predicts HALS 770 performance unless the cycle is modified to
increase water spray duration.

Correlation & Lifetime Prediction Workflow

To accurately predict the service life of HALS 770 stabilized products, use the following logic
flow. This minimizes the risk of catastrophic field failure due to blind reliance on lab data.

Diagram 2: The Validation Workflow

This decision tree guides the researcher in selecting the correct testing protocol and correction
factors.
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Caption: Workflow for selecting weathering protocols. Low MW HALS requires modified cycles
or correction factors.

Conclusion & Recommendations

For HALS 770, the correlation between accelerated and natural weathering is dominated by
physical migration rather than chemical degradation.

¢ Do not rely solely on ASTM G154 (QUV): It lacks the thermal energy required to simulate the
migration/blooming of HALS 770. Use ASTM G155 (Xenon).[5][6]
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» Apply a Safety Margin: When converting Xenon hours to Florida years for HALS 770,
assume 2000 hours

10-12 months, not 1 year. The leaching effect in the real world is more aggressive than in the
lab.

e Synergy: For long-term outdoor applications, blend HALS 770 (for surface protection) with a
high-MW HALS (like HALS 944 or 622) to anchor the stabilization system against leaching.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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